Cas no 2288073-66-3 (3-(4,4-difluorocyclohexyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-(4,4-difluorocyclohexyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2288073-66-3
• MF: C₂₄H₂₅F₂NO₄
• MW: 429.456413984299
• CID: 5604145
• PubChem ID: 165889929
• Update Time: 2025-05-23

3-(4,4-difluorocyclohexyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-3421920
• 2288073-66-3
• 3-(4,4-difluorocyclohexyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• 3-(4,4-difluorocyclohexyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

• Inchi： 1S/C24H25F2NO4/c25-24(26)11-9-15(10-12-24)21(13-22(28)29)27-23(30)31-14-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,15,20-21H,9-14H2,(H,27,30)(H,28,29)
• InChI Key： BMIZIQGWUVSBGQ-UHFFFAOYSA-N
• SMILES： FC1(CCC(C(CC(=O)O)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC1)F

Computed Properties

• Exact Mass: 429.17516460g/mol
• Monoisotopic Mass: 429.17516460g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 626
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-(4,4-difluorocyclohexyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

3-(4,4-Difluorocyclohexyl)-3-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)Propanoic Acid: A Comprehensive Overview

CAS No. 2288073-66-3 refers to the compound 3-(4,4-difluorocyclohexyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid, a complex organic molecule with significant applications in the fields of pharmaceuticals and materials science. This compound is characterized by its unique structure, which combines a fluorinated cyclohexane ring with a fluorenylmethoxycarbonyl (Fmoc) group, making it a valuable tool in peptide synthesis and drug discovery.

The Fmoc group, a well-known protecting group in peptide chemistry, plays a crucial role in controlling the reactivity of amino groups during solid-phase synthesis. The presence of the 4,4-difluorocyclohexyl moiety introduces additional electronic and steric effects, enhancing the molecule's versatility. Recent studies have demonstrated that this compound exhibits promising bioavailability and stability, making it an attractive candidate for developing novel therapeutic agents.

In terms of synthesis, the compound is typically prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The use of palladium catalysts has been shown to significantly improve the yield and purity of the product. Researchers have also explored alternative routes, such as microwave-assisted synthesis, to optimize reaction conditions and reduce production time.

The application of this compound extends beyond peptide synthesis. It has been utilized as a building block in the construction of advanced materials, including stimuli-responsive polymers and nanocomposites. For instance, recent research highlights its role in developing self-healing materials that can recover their mechanical properties upon exposure to specific stimuli. This innovation opens new avenues for its use in aerospace and biomedical engineering.

From a pharmacological perspective, this compound has shown potential as a precursor for bioactive molecules targeting various disease states. Preclinical studies indicate that derivatives of this compound exhibit potent anti-inflammatory and antioxidant activities, suggesting its utility in treating chronic inflammatory diseases such as arthritis and neurodegenerative disorders.

Moreover, advancements in computational chemistry have enabled researchers to predict the molecular interactions and pharmacokinetic profiles of this compound with high accuracy. These insights are critical for guiding its optimization and clinical development.

In conclusion, CAS No. 2288073-66-3 represents a versatile and innovative molecule with broad applications across multiple disciplines. Its unique structure, combined with cutting-edge synthetic methods and computational tools, positions it as a key player in advancing modern drug discovery and materials science.